HC Blue 9 base

Specification

• CAS No.: 114087-41-1
• Molecular Formula: C13H21N3O5
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 3-[4-[ethyl(2-hydroxyethyl)amino]-2-nitroanilino]propane-1,2-diol
• Standard InChI: InChI=1S/C13H21N3O5/c1-2-15(5-6-17)10-3-4-12(13(7-10)16(20)21)14-8-11(19)9-18/h3-4,7,11,14,17-19H,2,5-6,8-9H2,1H3
• Standard InChI Key: KNSAGOFQHRECFA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1=CC(=C(C=C1)NCC(CO)O)[N+](=O)[O-]

Introduction

Chemical Profile and Structural Analogues

While HC Blue 9 Base remains undefined in available data, its name suggests kinship with the HC Blue series (e.g., HC Blue 1, HC Blue 15) and Basic Blue dyes. Below is a comparative analysis of relevant compounds:

HC Blue Series Overview

HC dyes are semi-permanent hair colorants that operate via direct dyeing mechanisms without oxidative reactions. For example:

• HC Blue 1 (CAS 2784-94-3): A nitro-phenylenediamine derivative with a molecular weight of 269.25 g/mol, used at ≤0.1% in formulations.

• HC Blue 15 (CAS 99788-75-7): An anthraquinone-based dye with a molecular weight of 386.4 g/mol, noted for stability in DMSO and acetone but instability in aqueous buffers.

Table 1: Key Properties of HC Blue Analogues vs. Basic Blue 9

Property	HC Blue 1	HC Blue 15	Basic Blue 9
CAS No.	2784-94-3	99788-75-7	61-73-4
Molecular Formula	C₁₂H₁₅N₃O₄	C₂₀H₂₂N₂O₆	C₁₆H₁₈ClN₃S
Molecular Weight	269.25 g/mol	386.4 g/mol	319.9 g/mol
Solubility	DMSO, acetone	DMSO, acetone	Water, ethanol
Primary Use	Hair dye	Hair dye	Textile/biological dye

Applications in Cosmetic Formulations

HC dyes are integral to semi-permanent hair colorants, adhering to keratin via non-covalent interactions. While HC Blue 9 Base remains undocumented, analogous HC dyes highlight critical formulation considerations:

Stability and Compatibility

• pH Sensitivity: HC Blue 15 degrades by 50% in phosphate buffer (pH 7.6) within 8 days but remains stable in organic solvents.

• Surfactant Interactions: Anionic surfactants destabilize cationic dyes like Basic Blue 9; non-ionic/amphoteric agents (e.g., Coco Glucoside) are preferred.

Toxicological and Regulatory Considerations

Mutagenicity and Carcinogenicity

• HC Blue 1: Associated with hepatocellular carcinoma in murine studies, prompting regulatory scrutiny.

• Basic Blue 9: Classified as a potential mutagen (LD₅₀: 1180 mg/kg orally in rats) with occupational exposure limits.

EU Regulatory Framework

• Annex III Restrictions: HC dyes must meet purity criteria (e.g., ≤30 ppm 1,4-diamino-2-nitrobenzene in HC Blue 12).

• SCCS Opinions: Acid Blue 9 (CI 42090), a triphenylmethane dye, is approved for hair use at ≤0.1% after rigorous safety assessments.